![molecular formula C20H18N4O3 B3402531 4-(2-(6-oxo-4-(p-tolyl)pyrimidin-1(6H)-yl)acetamido)benzamide CAS No. 1058436-83-1](/img/structure/B3402531.png)
4-(2-(6-oxo-4-(p-tolyl)pyrimidin-1(6H)-yl)acetamido)benzamide
Overview
Description
4-(2-(6-oxo-4-(p-tolyl)pyrimidin-1(6H)-yl)acetamido)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound belongs to the class of benzamides and has shown promising results in various studies conducted in recent years.
Mechanism of Action
The mechanism of action of 4-(2-(6-oxo-4-(p-tolyl)pyrimidin-1(6H)-yl)acetamido)benzamide is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or proteins that are involved in the progression of diseases such as cancer or neurodegenerative disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungi and bacteria, and improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(2-(6-oxo-4-(p-tolyl)pyrimidin-1(6H)-yl)acetamido)benzamide in lab experiments is its relatively simple synthesis method. However, one limitation is the lack of understanding of its mechanism of action, which makes it challenging to design experiments to test its efficacy in specific diseases.
Future Directions
There are several future directions for research on 4-(2-(6-oxo-4-(p-tolyl)pyrimidin-1(6H)-yl)acetamido)benzamide. One direction is to further study its mechanism of action to identify specific targets for drug development. Another direction is to test its efficacy in various animal models of diseases such as cancer or neurodegenerative disorders. Additionally, researchers can explore the potential use of this compound in combination with other drugs to enhance its therapeutic effects. Finally, more studies are needed to determine the safety and toxicity of this compound in humans.
In conclusion, this compound is a promising compound in scientific research due to its potential applications in drug development. Its synthesis method is relatively simple, and it has shown various biochemical and physiological effects. However, further research is needed to fully understand its mechanism of action and test its efficacy in specific diseases.
Scientific Research Applications
The potential applications of 4-(2-(6-oxo-4-(p-tolyl)pyrimidin-1(6H)-yl)acetamido)benzamide in scientific research are vast. This compound has been studied for its potential use in the development of new drugs for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its antimicrobial and antifungal properties.
properties
IUPAC Name |
4-[[2-[4-(4-methylphenyl)-6-oxopyrimidin-1-yl]acetyl]amino]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O3/c1-13-2-4-14(5-3-13)17-10-19(26)24(12-22-17)11-18(25)23-16-8-6-15(7-9-16)20(21)27/h2-10,12H,11H2,1H3,(H2,21,27)(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKEGPTVRVQBKID-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)NC3=CC=C(C=C3)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.